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Abstract
This technical guide provides an in-depth overview of the solubility characteristics of C.I.
Mordant Red 7. Due to ambiguity in the common nomenclature, this document focuses on the

compound specifically identified by C.I. number 18760 and CAS number 3618-63-1. It is

important to distinguish this from Alizarin Red S (C.I. 58005), which is sometimes referred to as

C.I. Mordant Red 3 and may be confused with Mordant Red 7. This guide summarizes the

available qualitative solubility data in key solvents, outlines detailed experimental protocols for

solubility determination, and presents a logical workflow for these procedures. The information

herein is intended to support research and development activities where C.I. Mordant Red 7 is

of interest.

Introduction to C.I. Mordant Red 7 (C.I. 18760)
C.I. Mordant Red 7, also known by the Colour Index number 18760 and CAS number 3618-

63-1, is a single azo class dye.[1] Its molecular formula is C₂₀H₁₅N₄NaO₅S, with a molecular

weight of 446.41 g/mol .[1] This dye is a blueish-red powder and its applications include the

dyeing and printing of wool, silk, and polyamide fibers.[1][2] The solubility of this mordant dye is

a critical parameter for its application in various industrial and research settings, influencing its

behavior in solution and its interaction with substrates.
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Solubility Data
Quantitative solubility data for C.I. Mordant Red 7 (C.I. 18760) is not readily available in

publicly accessible literature. The following table summarizes the qualitative solubility

information that has been compiled from various sources. These descriptions provide a general

understanding of the dye's behavior in different solvent systems.

Solvent C.I. Number CAS Number
Qualitative
Solubility

Source(s)

Water 18760 3618-63-1 Soluble [1][2][3]

Ethanol 18760 3618-63-1 Slightly Soluble [1][2][3]

Acetone 18760 3618-63-1 Slightly Soluble [1][2][3]

Dimethyl

Sulfoxide

(DMSO)

18760 3618-63-1 Soluble [4]

Other Organic

Solvents
18760 3618-63-1 Insoluble [1][2]

Experimental Protocols for Solubility Determination
The following protocols describe standard methodologies for determining the solubility of a dye

such as C.I. Mordant Red 7. These methods can be adapted to generate quantitative data for

specific solvent and temperature conditions.

Gravimetric Method for Solubility Determination
This method is a fundamental approach to determining the concentration of a saturated

solution.

Materials:

C.I. Mordant Red 7 dye powder

Selected solvent (e.g., water, ethanol, DMSO)
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Thermostatic shaker or magnetic stirrer with temperature control

Centrifuge

Analytical balance

Volumetric flasks

Micropipettes

Drying oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of C.I. Mordant Red 7 to a known volume of the solvent in a

sealed container.

Agitate the mixture at a constant temperature using a thermostatic shaker until equilibrium

is reached (typically 24-48 hours).

Separation of Undissolved Solid:

Centrifuge the saturated solution at a high speed to pellet the undissolved dye.

Determination of Solute Concentration:

Carefully withdraw a known volume of the clear supernatant.

Weigh the withdrawn sample.

Evaporate the solvent in a drying oven at a temperature below the decomposition point of

the dye until a constant weight of the dried dye is achieved.

The solubility can then be calculated in g/L or other appropriate units.

Spectrophotometric Method for Solubility Determination
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This method is suitable for colored compounds and relies on the relationship between

absorbance and concentration (Beer-Lambert Law).

Materials:

UV-Vis Spectrophotometer

Calibrated volumetric flasks and pipettes

The same materials as in the gravimetric method for preparing the saturated solution.

Procedure:

Preparation of a Calibration Curve:

Prepare a series of standard solutions of C.I. Mordant Red 7 of known concentrations in

the solvent of interest.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Plot a graph of absorbance versus concentration to create a calibration curve.

Preparation and Analysis of the Saturated Solution:

Prepare a saturated solution and separate the undissolved solid as described in the

gravimetric method.

Carefully dilute a known volume of the clear supernatant to a concentration that falls within

the range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

Use the calibration curve to determine the concentration of the diluted solution.
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Calculate the concentration of the original saturated solution, taking into account the

dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a dye.

Caption: Workflow for Dye Solubility Determination.

Conclusion
This technical guide has summarized the available solubility information for C.I. Mordant Red 7
(C.I. 18760). While precise quantitative data is lacking in the literature, the qualitative

descriptions provide a useful starting point for researchers. The provided experimental

protocols offer standardized methods for obtaining quantitative solubility data tailored to

specific research needs. It is recommended that researchers empirically determine the

solubility of C.I. Mordant Red 7 in their specific solvent systems and at their desired

temperatures to ensure accuracy in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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